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Compound of Interest

Compound Name: Carbon tetraiodide

Cat. No.: B1584510

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of carbon tetraiodide (Cl4), a
compound of interest in various chemical and research applications. This document details its
chemical identifiers, physical and chemical properties, and key safety information.

Chemical Identifiers

Carbon tetraiodide, also known as tetraiodomethane, is registered and indexed across
multiple chemical databases. Accurate identification is crucial for regulatory compliance, safety,
and procurement. The following table summarizes the primary identifiers for this compound.[1]
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Identifier Type Value

CAS Number 507-25-5
PubChem CID 10487
EINECS Number 208-068-5
RTECS Number FG4960000
UNII E22GNX36ZQ
Beilstein Reference 1733108

DSSTox Substance ID

DTXSID0060145

InChl INChI=1S/Cl4/c2-1(3,4)5
InChlKey JOHCVVJIGGSABQY-UHFFFAOYSA-N
SMILES 01010]

Chemical and Physical Properties

The distinct properties of carbon tetraiodide influence its application and handling. It is a

bright red crystalline solid, a rare characteristic for a methane derivative.[2][3][6] The molecule

adopts a tetrahedral geometry.[2][3][6] A summary of its key physical and chemical properties is

provided below.
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Property Value

Molecular Formula Cla

Molar Mass 519.63 g/mol

Appearance Red crystals

Density 4.32 g/cm?3

Melting Point 171 °C (decomposes)

Water Solubility Insoluble, reacts slowly with water
Solubility in Organic Solvents Soluble in nonpolar organic solvents
Dipole Moment 0D

Synthesis and Reactivity

Synthesis: Carbon tetraiodide is typically synthesized via a halide exchange reaction
catalyzed by aluminum chloride at room temperature.[2][3] The overall reaction is:

CCla + 4 Etl - Cla + 4 EtCI
The product, carbon tetraiodide, crystallizes from the reaction solution.[2][3]

Reactivity: Carbon tetraiodide is thermally and photochemically unstable due to the steric
crowding of the large iodine atoms.[2][7] It decomposes to tetraiodoethylene (Czl4).[2][3] It iS
slightly reactive towards water, yielding iodoform and iodine.[2][3]

A logical workflow for the synthesis of carbon tetraiodide is illustrated below.
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Carbon Tetrachloride (CCla)

Ethyl lodide (Et) Aluminum Chloride (AICI3)

Halide Exchange Reaction

(Room Temperature)

Carbon Tetraiodide (Cla)

(Crystallizes) Ethyl Chloride (EtCI)

Potential Exposure

Skin, Eye, or Inhalation

Immediate Action

Skin: Wash with soap and water
Carbon Tetraiodide (Cla) Eye: Rinse with water for several minutes

Triphenylphosphine (PPhs) Inhalation: Move to fresh air

Ketone (R2C=0)

If symptoms continue

Seek Medical Attention
1,1-Diiodoalkene (R2C=Cl2)

If irritation persists

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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